Cas no 27360-85-6 (tetrasodium [29H,31H-phthalocyaninetetrasulphonato(6-)-N29,N30,N31,N32]cuprate(4-))

tetrasodium [29H,31H-phthalocyaninetetrasulphonato(6-)-N29,N30,N31,N32]cuprate(4-) Properties

Names and Identifiers

• tetrasodium [29H,31H-phthalocyaninetetrasulphonato(6-)-N29,N30,N31,N32]cuprate(4-)
• Copper(II) phthalocyanine tetrasulfonic acid tetrasodium salt
• Copper(II)phthalocyanine-tetrasulfonic acid tetrasodium salt
• C.I.Acid Blue 249
• COPPER PHTHALOCYANINE TETRASULFONIC ACID TETRASODIUM SALT
• Copper phthalocyanine tetrasulfonic acid tetrasodiuM salt 5GR
• copper phthalocyaninetetrasulfonate sodium
• COPPER PHTHALOCYANINE-TETRASULFONICACID TETRASODIU
• copper(II) phthalocyaninetetrasulfonic acid,tetrasodium
• copper-phthaloc
• KUPFER(II)-PHTHALOCYANIN-TETRASULFONS.
• Phthalocyanine tetrasulfonic acid copper complex
• tetrasodium copper phthalocyanine tetrasulfonate
• Copper(II) phthalocyanine-tetrasulfonic acid tetrasodium salt
• MFCD00010722
• Copper;tetrasodium;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetrasulfonate
• 27360-85-6
• copper;tetrasodium;2, 11, 20, 29, 37, 39-hexaza-38, 40-diazanidanonacyclo[28.6.1.13, 10.112, 19.121, 28.04, 9.013, 18.022, 27.031, 36]tetraconta-1, 3, 5, 7, 9, 11, 13(18), 14, 16, 19(39), 20, 22(27), 23, 25, 28, 30(37), 31(36), 32, 34-nonadecaene-6, 15, 24, 33-tetrasulfonate
• +Expand

• InChIKey： HMPXSWYLSSRSQF-UHFFFAOYSA-J
• Inchi： 1S/C32H16N8.4CH4O3S.Cu.4Na/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;4*1-5(2,3)4;;;;;/h1-16H;4*1H3,(H,2,3,4);;;;;/q-2;;;;;+2;4*+1/p-4
• SMILES： [Na+].[Na+].[Na+].[Na+].[Cu+2].O=S(C1C=CC2C3=NC4[N-]C(=C5C=CC(S([O-])(=O)=O)=CC5=4)N=C4N=C(C5C=CC(S([O-])(=O)=O)=CC=54)N=C4[N-]C(C5C=CC(S([O-])(=O)=O)=CC=54)=NC(C=2C=1)=N3)(=O)[O-]
• BRN： 9609904

Computed Properties

• Exact Mass: 982.83400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 0
• Monoisotopic Mass: 982.834427g/mol
• Heavy Atom Count: 61
• Complexity: 2140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• Topological Polar Surface Area: 339Ų

Experimental Properties

• LogP: 1.40150
• PSA: 346.34000
• Boiling Point: °Cat760mmHg
• Melting Point: >300°C
• Vapor Pressure: No data available
• Flash Point: °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: No data available